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Compound of Interest

Compound Name: cis-2-Heptene

Cat. No.: B123394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the stereochemical products formed from various

addition reactions with cis-2-Heptene. The information presented is intended to aid in the

prediction and confirmation of product stereochemistry, a critical aspect of synthetic chemistry

and drug development.

Comparison of Stereochemical Outcomes
The following table summarizes the expected stereochemical outcomes, yields, and

selectivities for several common addition reactions performed on cis-2-Heptene. The data is

compiled from established reaction mechanisms and analogous experimental procedures.
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(2S,3S)-

Heptane-2,3-

diol (racemic

mixture)

Reaction Pathways and Stereochemistry
The stereochemical outcome of each reaction is dictated by its mechanism. The following

diagrams illustrate the key steps and stereochemical control for each transformation.

Catalytic Hydrogenation (syn-addition)

Hydroboration-Oxidation (syn-addition)

syn-Dihydroxylation

cis-2-Heptene HeptaneH₂, Pd/C

cis-2-Heptene syn-Heptan-2-ol (racemic)

1. BH₃·THF
2. H₂O₂, NaOH

cis-2-Heptene meso-Heptane-2,3-diolOsO₄, NMO

Bromination (anti-addition)

anti-Dihydroxylation

cis-2-Heptene Bromonium Ion
Intermediate

Br₂ anti-2,3-Dibromoheptane
(racemic)

Br⁻ attack

cis-2-Heptene cis-2,3-Epoxyheptane
(meso)

m-CPBA anti-Heptane-2,3-diol
(racemic)

H₃O⁺
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heptene-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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